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4-Amino-2-hydroxy-N,N-

dimethylbenzamide

Cat. No.: B13278933

Get Quote

Executive Summary & Chemical Logic
Compound Identity: 4-Amino-2-hydroxy-N,N-dimethylbenzamide Core Scaffold:

Salicylamide derivative.[1] Rationale for Screening: This compound represents a structural

hybrid between 4-Aminosalicylic acid (PAS) and lipophilic benzamides.

The 4-Amino-2-hydroxy motif mimics the PAS pharmacophore, suggesting potential activity

against Mycobacterium tuberculosis or modulation of inflammatory pathways (COX/LOX).

The N,N-dimethyl amide replaces the carboxylic acid of PAS. This modification typically

increases LogP (lipophilicity), enhances membrane permeability, and prevents rapid renal

clearance associated with ionic carboxylates, but introduces a metabolic "soft spot" for N-

demethylation.

Target Applications:

Primary: Anti-inflammatory (COX-1/2 inhibition, NF-κB modulation).

Secondary: Antimicrobial (specifically Anti-TB or Nematicidal via Complex II inhibition).
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Pre-Screening: Compound Management &
Physicochemical Profiling
Objective: Ensure experimental reproducibility by defining solubility limits and stability.

A. Solubility & Formulation
The presence of the phenolic hydroxyl (pKa ~10) and the aniline (pKa ~4) creates a zwitterionic

potential, but the N,N-dimethyl amide removes the acidic carboxylate, shifting the molecule

towards a neutral, lipophilic profile at physiological pH.

Parameter Protocol / Standard Critical Note

Stock Solvent DMSO (Dimethyl Sulfoxide)

Prepare at 10 mM. Store at

-20°C. Avoid freeze-thaw

cycles >3 times.

Working Buffer
PBS (pH 7.4) + 0.1% Tween-

80

The N,N-dimethyl group

reduces water solubility

compared to the parent acid.

Surfactant is required to

prevent micro-precipitation.

Stability Check LC-MS/MS after 24h at RT

Risk: Oxidation of the 4-amino

group (turning solution

brown/pink). Mitigation: Add 1

mM Ascorbic Acid if oxidation

is observed.

B. In Silico Property Map
H-Bond Donors: 2 (Phenol -OH, Aniline -NH2).

H-Bond Acceptors: 2 (Amide Carbonyl, Phenol Oxygen).

Metabolic Alert: The N-methyl groups are prime targets for Cytochrome P450 (CYP)

mediated N-demethylation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13278933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase I: Primary Screening (Safety & Bioactivity)
Objective: Establish the safe window (Therapeutic Index) and validate mechanism of action.

A. Cytotoxicity Profiling (Safety First)
Before efficacy testing, determine the CC50 (Cytotoxic Concentration 50%) to ensure observed

effects are not due to cell death.

Cell Line: HepaRG (Metabolically active hepatocytes) or HEK293 (General).

Assay Type: ATP-based luminescence (e.g., CellTiter-Glo).

Protocol:

Seed cells at 5,000 cells/well in 96-well plates.

Treat with compound (0.1 µM – 100 µM) for 48 hours.

Control: 10% DMSO (Positive kill), Vehicle (Negative).

Acceptance Criteria: CC50 > 50 µM is required to proceed to specific target screening.

B. Anti-Inflammatory Screen (COX-1 vs. COX-2)
Given the salicylate core, Cyclooxygenase (COX) inhibition is the highest probability target.

Method: Colorimetric COX Inhibitor Screening Assay.

Mechanism: Measures the peroxidase component of COXs. The heme-peroxidase activity is

monitored by the oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

Step-by-Step Protocol:

Enzyme Prep: Reconstitute recombinant human COX-1 and COX-2.

Incubation: Incubate enzyme + Compound (10 µM screening dose) + Heme for 10 mins at

25°C.
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Substrate Addition: Add Arachidonic Acid and Colorimetric Substrate (TMPD).

Readout: Measure Absorbance at 590 nm after 5 mins.

Calculation:

[2]

Phase II: Secondary Screening (Specific
Applications)
Objective: Explore niche applications based on structural homology.

A. Antimicrobial/Nematicidal Screen
Benzamide derivatives (e.g., Wact-11) are potent inhibitors of nematode Complex II.[3][4][5][6]

The 4-amino-salicylate core is a known anti-tubercular pharmacophore.

Target 1: Mycobacterium tuberculosis (H37Rv strain)

Assay: MABA (Microplate Alamar Blue Assay).

Rationale: The 4-amino group mimics PAS, potentially inhibiting folate synthesis.

Target 2: C. elegans Motility Assay (Nematicidal)

Rationale: Ortho-hydroxy benzamides can uncouple oxidative phosphorylation in

nematodes.

Protocol:

Synchronize L4 stage C. elegans.

Incubate with 50 µM compound in 96-well plates.

Readout: Automated optical counting of thrashing frequency after 24h.

Phase III: ADME & Metabolic Stability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bldpharm.com/products/176429-16-6.html
https://www.mdpi.com/1420-3049/27/9/2659
https://www.researchgate.net/publication/360106679_Structure-Based_Bioisosterism_Design_Synthesis_Biological_Evaluation_and_In_Silico_Studies_of_Benzamide_Analogs_as_Potential_Anthelmintics
https://pubmed.ncbi.nlm.nih.gov/35566007/
https://www.researchgate.net/figure/Proposed-design-of-benzamide-bioisosteres-based-on-physicochemical-properties-and-in_fig2_360106679
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13278933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Assess the liability of the N,N-dimethyl group.

Microsomal Stability Assay
The tertiary amide is susceptible to N-dealkylation, which would convert the compound back to

a secondary or primary amide, significantly altering its potency.

System: Pooled Human Liver Microsomes (HLM).

Cofactor: NADPH regenerating system.

Protocol:

Incubate 1 µM compound with HLM (0.5 mg/mL protein) at 37°C.

Initiate reaction with NADPH.

Sample at t = 0, 15, 30, 60 min.

Quench with ice-cold Acetonitrile containing Internal Standard (IS).

Analysis: LC-MS/MS monitoring the parent mass (M+H: ~181.2 Da) and the mono-

demethylated metabolite (~167.2 Da).

Calculation:

Visualization & Workflows
Figure 1: Screening Decision Logic
This diagram illustrates the "Go/No-Go" decision tree for profiling the scaffold.
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Compound: 4-Amino-2-hydroxy-
N,N-dimethylbenzamide

Step 1: Solubility & Stability
(PBS + 0.1% Tween, LC-MS)

Step 2: Cytotoxicity (HepaRG)
CC50 Determination

CC50 > 50 µM?

Step 3A: Anti-Inflammatory
(COX-1/2 Biochemical Assay)

Yes

Step 3B: Antimicrobial
(M. tb / C. elegans)

Yes

Discard / Redesign

No (Toxic)

Step 4: ADME Profiling
(Microsomal Stability - N-demethylation)

Active (IC50 < 10µM) Active (MIC < 5µg/mL)

Rapid Clearance

Valid Hit Candidate

t1/2 > 30 min

Click to download full resolution via product page

Caption: Operational workflow for validating 4-Amino-2-hydroxy-N,N-dimethylbenzamide,

prioritizing safety (cytotoxicity) before mechanistic target validation.

Figure 2: Mechanistic Hypothesis (Salicylate Mimicry)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13278933/docs?utm_src=pdf-body-img#comprehensive-in-vitro-screening-protocol-4-amino-2-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b13278933/docs?utm_src=pdf-body#comprehensive-in-vitro-screening-protocol-4-amino-2-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13278933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing how the compound interacts with the COX active site compared to standard

salicylates.

4-Amino-2-hydroxy-
N,N-dimethylbenzamide

H-Bond Donor
(4-Amino group)

Hydrophobic Pocket
(N,N-Dimethyl)

Chelation/H-Bond
(2-Hydroxy)

COX Active Site
(Arg-120 / Tyr-385)

Inhibition of
Prostaglandin Synthesis

Mimics PAS

Lipophilic Fit
Orthosteric Binding

Click to download full resolution via product page

Caption: Hypothesized binding mode. The N,N-dimethyl group targets hydrophobic sub-

pockets, while the 4-amino/2-hydroxy motifs anchor the molecule via hydrogen bonding.

Data Analysis & Reporting
For all assays, data must be normalized and fitted to a 4-parameter logistic equation to derive

IC50/EC50 values.

Formula:

Z-Factor Calculation: Ensure assay robustness (

).

(Where p = positive control, n = negative control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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